Cas no 1514836-26-0 (3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid)

• Product Name: 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid
• CAS No: 1514836-26-0
• MF: C₁₁H₁₃FO₂
• MW: 196
• CID: 5526713
• PubChem ID: 79730100
• Update Time: 2025-10-22

3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid
• 3-(4-Fluoro-2-methylphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO2/c1-7-6-10(12)4-3-9(7)5-8(2)11(13)14/h3-4,6,8H,5H2,1-2H3,(H,13,14)
• InChI Key： HJMKNZRMGOSYBH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.3±27.0 °C at 760 mmHg
• Flash Point: 139.1±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid

3-(4-Fluoro-2-methylphenyl)-2-methylpropionic Acid (CAS 1514836-26-0): A Comprehensive Technical Profile

3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid (CAS 1514836-26-0) is a fluorinated aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and chemical research. This fluorinated organic compound features a unique molecular structure combining a fluoromethylphenyl group with a methylpropionic acid moiety, making it valuable for various synthetic applications.

The compound's molecular formula is C₁₁H₁₃FO₂, with a molecular weight of 196.22 g/mol. Its structural characteristics include a fluoro substituent at the para position of the phenyl ring and a methyl group at the ortho position, which significantly influence its chemical behavior. The propionic acid side chain contributes to its acidity and potential for further derivatization.

In pharmaceutical research, 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid serves as a key intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications for developing non-steroidal anti-inflammatory drug (NSAID) analogs, as the fluorinated aromatic system may enhance metabolic stability and binding affinity to target proteins.

The compound's physicochemical properties make it suitable for various chemical transformations. Its carboxylic acid functionality allows for esterification, amidation, and other common reactions of carboxyl groups. The aromatic fluorine atom provides opportunities for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions.

Recent studies have explored the use of CAS 1514836-26-0 in the development of fluorinated drug candidates, particularly in areas addressing inflammation and pain management. The incorporation of fluorine atoms in pharmaceutical compounds has become a hot research topic, as it often improves metabolic stability, membrane permeability, and target binding affinity.

From a synthetic chemistry perspective, 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid offers several advantages. The methyl groups provide steric hindrance that can influence reaction selectivity, while the fluoro substituent serves as a valuable probe in structure-activity relationship studies. These features make it a versatile building block for medicinal chemistry programs.

The compound's spectroscopic characteristics are well-documented, with distinct signals in NMR spectra that facilitate reaction monitoring. The aromatic proton signals typically appear in the 7.0-7.5 ppm range in ¹H NMR, while the fluorine atom produces a characteristic signal in ¹⁹F NMR spectroscopy.

In material science applications, derivatives of 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid have shown promise as monomers for specialty polymers. The combination of aromaticity and fluorination can impart unique thermal and chemical resistance properties to polymeric materials, making them suitable for high-performance applications.

Quality control of CAS 1514836-26-0 typically involves HPLC analysis to ensure purity, with most commercial samples available at ≥95% purity. The compound is generally stable under standard storage conditions, but like many carboxylic acids, it should be protected from excessive moisture to prevent degradation.

The synthesis of 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid typically involves multi-step organic transformations, starting from commercially available fluorinated aromatic precursors. Common routes may include Friedel-Crafts alkylation, side-chain oxidation, or other organofluorine chemistry approaches.

From a regulatory perspective, 1514836-26-0 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always consult local regulations when working with fluorinated compounds, as requirements may vary by jurisdiction.

The global market for fluorinated pharmaceutical intermediates like 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid has grown steadily, driven by increasing demand for fluorine-containing drugs. Industry analysts project continued growth in this sector, particularly for compounds serving central nervous system drug development.

Environmental considerations for CAS 1514836-26-0 include proper waste disposal of fluorinated compounds. While not classified as highly hazardous, best practices in green chemistry recommend recovery or proper treatment of fluorinated byproducts to minimize environmental impact.

In analytical applications, 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid can serve as a reference standard for method development in LC-MS systems. Its predictable fragmentation pattern and good ionization characteristics make it useful for mass spectrometry calibration.

Future research directions for 1514836-26-0 may explore its potential in proteolysis targeting chimera (PROTAC) development, where its structural features could contribute to linker design. The compound's balance of hydrophobicity and polarity makes it interesting for such cutting-edge therapeutic modalities.

For researchers working with 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid, proper laboratory safety protocols should always be followed, including the use of personal protective equipment. While not extremely hazardous, standard precautions for handling organic acids should be observed.

The compound's crystallographic properties have been studied to understand its solid-state behavior. The molecular packing in the crystal lattice is influenced by hydrogen bonding between carboxylic acid groups, which may affect formulation characteristics in pharmaceutical applications.

In conclusion, 3-(4-Fluoro-2-methylphenyl)-2-methylpropionic acid (CAS 1514836-26-0) represents a valuable fluorinated building block with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique combination of structural features continues to make it relevant to current drug discovery efforts and material science innovations.